![molecular formula C20H23N3O3S2 B2512431 4-[3-(4-Isopropylphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine CAS No. 946212-49-3](/img/structure/B2512431.png)
4-[3-(4-Isopropylphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine
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Description
Synthesis Analysis
Oxadiazoles, the core structure in this compound, are synthesized by cyclization of benzophenone hydrazide, followed by nucleophilic alkylation of the heterocyclic scaffold . The synthesized compounds are characterized by FT-IR, LCMS, and NMR spectral techniques .Molecular Structure Analysis
Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom . They exist in four regioisomeric forms . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Scientific Research Applications
- The 1,2,4-oxadiazole scaffold serves as an excellent framework for novel drug development. Researchers have synthesized various derivatives based on this structure and evaluated their biological activities. These compounds exhibit potential as enzyme inhibitors, receptor modulators, and antimicrobial agents .
- For instance, 3-(2,4-Dichlorophenyl)-5-(4-(piperidin-1-yl)butyl)-1,2,4-oxadiazole has shown high affinity and selectivity for the σ1 receptor, making it a promising candidate for neurological drug development .
- Some 1,2,4-oxadiazole derivatives exhibit anticancer activity. Researchers have explored their effects on cancer cell lines, including apoptosis induction, cell cycle arrest, and inhibition of tumor growth .
- The 1,2,4-oxadiazole-based compounds have demonstrated antibacterial and antifungal properties. Researchers have investigated their potential as novel antimicrobial agents against drug-resistant pathogens .
- Certain derivatives have shown anti-inflammatory and analgesic effects in preclinical studies. These compounds may modulate inflammatory pathways and provide pain relief .
- Beyond medicinal applications, 1,2,4-oxadiazoles find use in scintillating materials. These materials emit light when exposed to radiation and are crucial for radiation detection and imaging .
- Historically, 1,2,4-oxadiazoles were used in the dyestuff industry. Although their use has diminished, they still contribute to the development of novel dyes and pigments .
Drug Discovery and Medicinal Chemistry
Anticancer Properties
Antimicrobial Agents
Anti-inflammatory and Analgesic Effects
Scintillating Materials
Dyestuff Industry
properties
IUPAC Name |
3-(4-propan-2-ylphenyl)-5-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3S2/c1-14(2)15-5-7-16(8-6-15)19-21-20(26-22-19)17-9-11-23(12-10-17)28(24,25)18-4-3-13-27-18/h3-8,13-14,17H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVDCTNQYLPWVBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=NOC(=N2)C3CCN(CC3)S(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{3-[4-(Propan-2-yl)phenyl]-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine |
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